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Compound of Interest

Compound Name: Nourseothricin (sulfate)

Cat. No.: B8103473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Nourseothricin (NTC), an aminoglycoside antibiotic, is a powerful selection agent for genetically

modified yeast. It functions by inhibiting protein synthesis, leading to cell death in non-resistant

strains.[1][2] The resistance gene, typically nat1 or sat1, encodes for Nourseothricin N-

acetyltransferase, which detoxifies the antibiotic by acetylation. This document provides

detailed application notes and protocols for determining and utilizing the optimal Nourseothricin

concentration for the selection of transformed yeast cells.

Data Presentation: Recommended Nourseothricin
Concentrations
The effective concentration of Nourseothricin for selecting yeast transformants is species- and

strain-dependent. The following tables summarize recommended starting concentrations based

on published data. It is crucial to perform a kill curve analysis to determine the optimal

concentration for your specific yeast strain and experimental conditions.

Table 1: Recommended Nourseothricin Concentrations for Common Yeast Species
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Yeast Species
Recommended Selection
Concentration (µg/mL)

Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Saccharomyces cerevisiae 50 - 200[3] 25[3][4]

Pichia pastoris 50 - 200[3] 50-100[3][4]

Schizosaccharomyces pombe 90 - 100[3] 40[3][4]

Candida albicans 200 - 450[3] 200[3][4]

Kluyveromyces lactis 50 - 100[3] 50[4]

Table 2: Nourseothricin Concentration Ranges for Other Yeast and Fungi

Organism
Recommended Selection Concentration
(µg/mL)

Ashbya gossypii 50 - 200[3]

Candida glabrata 100 - 200[3]

Hansenula polymorpha 100[3][4]

Ustilago maydis 75 - 150[3]

Experimental Protocols
Protocol 1: Preparation of Nourseothricin Stock Solution
A concentrated stock solution is essential for accurate and convenient addition of

Nourseothricin to culture media.

Materials:

Nourseothricin sulfate powder

Sterile, deionized water

Sterile 0.22 µm syringe filter
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Sterile microcentrifuge tubes or vials

Procedure:

To prepare a 100 mg/mL or 200 mg/mL stock solution, weigh the appropriate amount of

Nourseothricin sulfate powder.[1][5]

Dissolve the powder in sterile, deionized water. For example, to make a 200 mg/mL solution,

dissolve 2 g of Nourseothricin in 10 mL of sterile water.[1][5]

Ensure the powder is completely dissolved by gentle vortexing.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.[1]

[5]

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Store the aliquots at -20°C. The stock solution is stable for at least one year at this

temperature.[1][5] For short-term storage, the solution can be kept at 4°C for up to 4 weeks.

Caption: Workflow for preparing a sterile Nourseothricin stock solution.

Protocol 2: Determining Optimal Nourseothricin
Concentration via Kill Curve
A kill curve is a dose-response experiment to determine the minimum antibiotic concentration

required to kill all non-transformed yeast cells within a specific timeframe.[6][7]

Materials:

Yeast strain of interest (non-transformed)

Appropriate liquid yeast growth medium (e.g., YPD, SD)

Nourseothricin stock solution

Sterile 96-well plate or culture tubes
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Incubator with shaking capabilities

Spectrophotometer or plate reader

Procedure:

Inoculate a starter culture of the non-transformed yeast strain and grow overnight in the

appropriate medium.

The next day, dilute the overnight culture to a starting OD600 of approximately 0.1 in fresh

medium.

Prepare a series of Nourseothricin concentrations in the growth medium. A typical range to

test for yeast is 0, 25, 50, 75, 100, 150, 200, and 250 µg/mL.

Dispense the cell suspension into a 96-well plate or culture tubes, with each well/tube

containing a different Nourseothricin concentration. Include a no-antibiotic control.

Incubate the cultures at the optimal growth temperature for the yeast strain with shaking.

Monitor the growth of the cultures over time (e.g., 24, 48, and 72 hours) by measuring the

OD600.

The optimal concentration for selection is the lowest concentration of Nourseothricin that

completely inhibits the growth of the non-transformed yeast cells.

Caption: Experimental workflow for determining the optimal Nourseothricin concentration.

Protocol 3: Selection of Yeast Transformants
This protocol outlines the general steps for selecting transformed yeast cells using

Nourseothricin. The specific transformation protocol (e.g., lithium acetate, electroporation)

should be followed prior to this selection procedure.

Materials:

Yeast transformation mixture
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Yeast extract-peptone-dextrose (YPD) agar plates

Nourseothricin stock solution

Sterile spreader or glass beads

Procedure:

Following your chosen yeast transformation protocol, allow the cells to recover in a non-

selective liquid medium if required by the protocol.

Prepare YPD agar plates containing the predetermined optimal concentration of

Nourseothricin. Add the sterile Nourseothricin stock solution to the molten agar after it has

cooled to approximately 50-55°C, just before pouring the plates.

Plate the transformation mixture onto the Nourseothricin-containing YPD plates.

Incubate the plates at the appropriate temperature for your yeast strain for 2-5 days, or until

colonies appear.

Only yeast cells that have successfully integrated the Nourseothricin resistance gene should

grow into colonies.

To confirm successful transformation, pick individual colonies and streak them onto fresh

Nourseothricin-containing plates and perform further molecular analysis (e.g., PCR,

sequencing).

Caption: Workflow for the selection of Nourseothricin-resistant yeast transformants.

Mechanism of Action
Nourseothricin inhibits protein synthesis by causing misreading of the mRNA template during

translation.[1][2] This leads to the production of non-functional proteins, which accumulate in

the cell and ultimately result in cell death.

Caption: Simplified diagram of Nourseothricin's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

